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Compound of Interest

Compound Name: Tralkoxydim

Cat. No.: B8805380

Introduction

Tralkoxydim is a selective, post-emergence herbicide belonging to the cyclohexanedione
chemical class.[1] It is primarily used for the control of various grass weeds in cereal crops
such as wheat, barley, and oats.[1][2][3] Its mode of action is the inhibition of the enzyme
acetyl-CoA carboxylase (ACCase), which is crucial for fatty acid biosynthesis in susceptible
grass species.[1][4][5] This inhibition disrupts cell division at the growing points, leading to the
death of the targeted weeds.[2] This document provides detailed application notes and
protocols for the use of Tralkoxydim in both greenhouse and field trial settings, intended for
researchers, scientists, and drug development professionals.

Mechanism of Action

Tralkoxydim is a systemic herbicide that is absorbed by the leaves and translocated to the
growing points of the plant.[2][4] It specifically targets the ACCase enzyme, a critical
component in the lipid synthesis pathway. By inhibiting this enzyme, Tralkoxydim effectively
halts the production of fatty acids, which are essential for building cell membranes and storing
energy. This disruption of lipid biosynthesis ultimately leads to the cessation of growth and
death of susceptible grass weeds. Broadleaf plants are generally unaffected due to a different
form of the ACCase enzyme.[1]
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Preparation

Seed Germination and Seedling Growth

;

Transplant Seedlings to Pots

;

Acclimatize Plants in Greenhouse

Treatment

Prepare Herbicide Stock Solutions
and Dilutions

;

Calibrate Sprayer

:

Apply Tralkoxydim at Target Growth Stage
(e.g., 2-4 leaf stage)

Post-Treatment

Return Plants to Greenhouse

:

Monitor and Water as Needed

Assessment

Visual Assessment of Phytotoxicity
(e.g., 7, 14, 21 days after treatment)

:

Biomass Measurement
(Above-ground fresh and dry weight)

;

Data Analysis (e.g., GR50 calculation)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b8805380?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8805380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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